molecular formula C6H11NaO9S B570431 Sodium (2R,3S,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl sulfate CAS No. 125113-68-0

Sodium (2R,3S,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl sulfate

Cat. No. B570431
CAS RN: 125113-68-0
M. Wt: 282.195
InChI Key: PPFRJSVPFMKACS-NQZVPSPJSA-M
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Description

Sodium (2R,3S,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl sulfate, or NaTHOS, is a type of organic compound that is gaining increasing attention in the scientific research community due to its potential applications in various fields. NaTHOS is a surfactant, meaning it has the ability to reduce the surface tension of a liquid, and is also known to have a wide range of biological effects. This article will discuss the synthesis method of NaTHOS, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and its potential future directions.

Scientific Research Applications

Glycoscience Research

D-Galactose 4-sulfate sodium salt is a sulfated monosaccharide widely used in glycoscience research . It is particularly used in studies focused on glycosaminoglycans (GAGs) and proteoglycans . This compound is essential for investigating the structural and functional roles of sulfated sugars in biological processes .

Synthesis of Saccharides and Oligosaccharides

D-Galactose-4-O-sulphate sodium salt can be used as a raw material for the synthesis of various saccharides and oligosaccharides . This makes it a valuable compound in the field of carbohydrate chemistry .

Marine Biotechnology

The compound is found in marine environments, which present unique conditions and host singular organisms that can produce compounds with unique features . This makes it a potential resource for the development of products, processes, and technology in marine biotechnology .

Biochemistry and Physiology

The compound has been found to have a wide range of applications in scientific research, particularly in the areas of biochemistry and physiology. It can interact with various biomolecules, such as proteins and nucleic acids, leading to changes in their structure and function.

Enzyme Inhibition Studies

The compound has been shown to inhibit the activity of certain enzymes, such as cholinesterase and acetylcholinesterase. This makes it a useful tool in enzyme inhibition studies.

Anti-Inflammatory and Antioxidant Properties

The compound has been found to have anti-inflammatory and antioxidant properties. This makes it a potential candidate for the development of new therapeutic agents.

Drug Delivery Systems

The compound could be used in the development of new drug delivery systems. Its unique properties could be exploited to improve the efficiency of drug delivery.

Development of Biosensors and Diagnostic Tools

The use of this compound in the development of biosensors and diagnostic tools is an area of active research. Its interactions with various biomolecules could be utilized to develop new diagnostic methods.

properties

IUPAC Name

sodium;[(2R,3S,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl] sulfate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12O9S.Na/c7-1-3(9)5(11)6(4(10)2-8)15-16(12,13)14;/h1,3-6,8-11H,2H2,(H,12,13,14);/q;+1/p-1/t3-,4+,5+,6-;/m0./s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PPFRJSVPFMKACS-NQZVPSPJSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(C(C(C(C=O)O)O)OS(=O)(=O)[O-])O)O.[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C([C@H]([C@@H]([C@@H]([C@H](C=O)O)O)OS(=O)(=O)[O-])O)O.[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H11NaO9S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80746656
Record name Sodium 4-O-sulfonato-D-galactose
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80746656
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

282.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Sodium (2R,3S,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl sulfate

CAS RN

125113-68-0
Record name Sodium 4-O-sulfonato-D-galactose
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80746656
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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